
3-Hydroxyheptadecanoyl-CoA: A Deep Dive into
its Role as a Metabolic Intermediate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-hydroxyheptadecanoyl-CoA

Cat. No.: B15549734 Get Quote
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Introduction
3-Hydroxyheptadecanoyl-CoA is a crucial, yet often overlooked, metabolic intermediate in the

beta-oxidation of odd-chain fatty acids. While the metabolism of even-chain fatty acids has

been extensively studied, the nuances of odd-chain fatty acid oxidation, and the specific roles

of its intermediates, are of growing interest in the scientific community. This is particularly

relevant in the context of various metabolic disorders and the development of novel therapeutic

strategies. This technical guide provides a comprehensive overview of 3-
hydroxyheptadecanoyl-CoA, its metabolic context, methods for its study, and its potential

physiological significance.

Metabolic Pathway: The Beta-Oxidation of Odd-
Chain Fatty Acids
3-Hydroxyheptadecanoyl-CoA is an intermediate in the mitochondrial beta-oxidation of

heptadecanoic acid (C17:0), a saturated odd-chain fatty acid. The process largely mirrors that

of even-chain fatty acids, involving a cycle of four enzymatic reactions. However, the final round

of beta-oxidation for odd-chain fatty acids yields propionyl-CoA in addition to acetyl-CoA.

The core reactions involving 3-hydroxyheptadecanoyl-CoA are:
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Hydration: Heptadecenoyl-CoA is hydrated by enoyl-CoA hydratase to form (S)-3-
hydroxyheptadecanoyl-CoA.

Dehydrogenation: (S)-3-hydroxyheptadecanoyl-CoA is then oxidized by 3-hydroxyacyl-

CoA dehydrogenase (HADH) to 3-oxoheptadecanoyl-CoA, with the concomitant reduction of

NAD+ to NADH.[1][2]

This cycle continues until the final three carbons are cleaved as propionyl-CoA. Propionyl-CoA

can then be converted to succinyl-CoA and enter the citric acid cycle, highlighting a key

difference from even-chain fatty acid metabolism which exclusively produces acetyl-CoA.[3]

Peroxisomes also play a role in the metabolism of very long-chain and branched fatty acids,

and can contribute to the breakdown of odd-chain fatty acids.[4] The initial steps of beta-

oxidation in peroxisomes differ from the mitochondrial pathway, utilizing an acyl-CoA oxidase

that produces hydrogen peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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